![molecular formula C9H5BrFNO2 B2930226 6-bromo-3-fluoro-1H-indole-2-carboxylic acid CAS No. 2116286-77-0](/img/structure/B2930226.png)
6-bromo-3-fluoro-1H-indole-2-carboxylic acid
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Overview
Description
6-bromo-3-fluoro-1H-indole-2-carboxylic acid is a chemical compound with the CAS Number: 2116286-77-0 . It has a molecular weight of 258.05 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 6-bromo-3-fluoro-1H-indole-2-carboxylic acid is 1S/C9H5BrFNO2/c10-4-1-2-5-6 (3-4)12-8 (7 (5)11)9 (13)14/h1-3,12H, (H,13,14) . This indicates the presence of bromine, fluorine, nitrogen, oxygen, and carbon atoms in the molecule.Physical And Chemical Properties Analysis
6-bromo-3-fluoro-1H-indole-2-carboxylic acid is a powder that is stored at room temperature . It has a molecular weight of 258.05 .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to possess antiviral activity . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives also exhibit anti-inflammatory properties . This suggests that “6-bromo-3-fluoro-1H-indole-2-carboxylic acid” could potentially be used in the development of new anti-inflammatory drugs.
Anticancer Activity
Indole derivatives have been found to have anticancer properties . The application of indole derivatives as biologically active compounds for the treatment of cancer cells has attracted increasing attention in recent years .
Antimicrobial Activity
Indole derivatives have shown antimicrobial activity . This suggests that “6-bromo-3-fluoro-1H-indole-2-carboxylic acid” could potentially be used in the development of new antimicrobial drugs.
Antidiabetic Activity
Indole derivatives have been found to possess antidiabetic properties . This suggests that “6-bromo-3-fluoro-1H-indole-2-carboxylic acid” could potentially be used in the development of new antidiabetic drugs.
Antimalarial Activity
Indole derivatives have shown antimalarial activity . This suggests that “6-bromo-3-fluoro-1H-indole-2-carboxylic acid” could potentially be used in the development of new antimalarial drugs.
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and have been explored for therapeutic possibilities . They have been used in the treatment of various disorders in the human body, including cancer cells and microbes . Therefore, 6-bromo-3-fluoro-1H-indole-2-carboxylic acid, as an indole derivative, may also have potential therapeutic applications that could be explored in future research.
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that influences the biological activities mentioned above . The specific changes resulting from these interactions would depend on the particular target and the context within which the compound is acting.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways . The downstream effects of these pathway alterations would likely be context-dependent, varying based on the specific target and the biological system within which the compound is acting.
Result of Action
Given the broad range of biological activities associated with indole derivatives, it is likely that the compound’s action would result in a variety of molecular and cellular effects .
properties
IUPAC Name |
6-bromo-3-fluoro-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFNO2/c10-4-1-2-5-6(3-4)12-8(7(5)11)9(13)14/h1-3,12H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGHRHWXLBYZXIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)NC(=C2F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-3-fluoro-1H-indole-2-carboxylic acid |
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